Cas no 618101-88-5 (1-(4-Bromophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(4-Bromophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 618101-88-5
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD05150586
• CID: 955403
• PubChem ID: 2769597
• Update Time: 2025-09-27

1-(4-Bromophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-phenyl)-5-methyl-2h-pyrazole-3-carboxylic acid
• 1-(4-Bromophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• 2-(4-bromophenyl)-5-methylpyrazole-3-carboxylic acid
• 2-(4-Bromo-phenyl)-5-methyl-2H-pyrazole-3-
• 2-(4-bromophenyl)-5-methyl-2h-pyrazole-3-carboxylic acid
• AC1MCH8J
• AG-G-25771
• CTK5B3758
• KB-222409
• MolPort-002-498-875
• MFCD05150586
• 1-(4-bromophenyl)-3-methyl-1H-pyrazole-5-carboxylicacid
• DTXSID20377781
• SCHEMBL20028685
• AKOS023283920
• CS-0206679
• BS-29093
• E88019
• 618101-88-5

• MDL： MFCD05150586
• Inchi： 1S/C11H9BrN2O2/c1-7-6-10(11(15)16)14(13-7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
• InChI Key： GULFOYKSNILMQY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C(=O)O)=CC(C)=N1

Computed Properties

• Exact Mass: 279.98500
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.64140

1-(4-Bromophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)